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Compound of Interest

Compound Name: A6770

Cat. No.: B3025877 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
A6770, identified as Methotrexate hydrate, is a potent inhibitor of dihydrofolate reductase

(DHFR)[1]. This inhibition disrupts the synthesis of DNA, RNA, and proteins, making it a

cornerstone of cancer chemotherapy and a valuable tool in biomedical research. This

document provides a detailed protocol for the preparation of A6770 stock solutions for research

use.

Quantitative Data Summary
A comprehensive summary of the physicochemical properties of A6770 (Methotrexate hydrate)

is presented in the table below for easy reference.
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Property Value Reference

Product Name Methotrexate hydrate [1]

Catalog Number A6770 [1][2]

CAS Number 133073-73-1 [1]

Molecular Formula C₂₀H₂₂N₈O₅ · xH₂O [1]

Molecular Weight
454.44 g/mol (anhydrous

basis)
[1]

Appearance Yellow to orange powder

Solubility

Insoluble in water, ethanol,

chloroform, and ether. Soluble

in dilute solutions of mineral

acids, alkali hydroxides, and

carbonates. Also soluble in

anhydrous DMSO (90 mg/mL)

and 1M Ammonium hydroxide

(50 mg/mL).

[1][2]

Storage Temperature -20°C [1]

Experimental Protocol: Preparation of A6770 Stock
Solution
This protocol outlines the steps for preparing a stock solution of A6770 (Methotrexate hydrate)

for in vitro cell culture experiments.

3.1. Materials

A6770 (Methotrexate hydrate) powder (e.g., Sigma-Aldrich A6770)

1 M Sodium Hydroxide (NaOH) solution

Sterile saline solution or cell culture medium
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Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes

Laminar flow hood

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure

Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

Weighing: Carefully weigh the desired amount of A6770 powder. For example, to prepare a

10 mM stock solution, weigh out 4.54 mg of A6770 (anhydrous basis).

Initial Dissolution:

Add the weighed A6770 powder to a sterile conical tube.

Add a minimal amount of 1 M NaOH dropwise to the powder. Gently swirl the tube to

facilitate dissolution. Use the smallest volume of NaOH necessary to dissolve the powder

completely.

Dilution:

Once the A6770 is fully dissolved, add sterile saline or cell culture medium to reach the

desired final concentration. For a 10 mM stock, if you used 100 µL of 1 M NaOH, you

would add 890 µL of saline or medium to reach a final volume of 1 mL.

Gently vortex the solution to ensure it is homogenous.

Sterilization:
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Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for long-term storage (stable for about a month) or at 4-8°C for

short-term use (stable for about a week)[1]. Protect from light for long-term storage[1].

Visualization of Experimental Workflow and
Signaling Pathway
4.1. Experimental Workflow for A6770 Stock Solution Preparation

Figure 1. Workflow for A6770 Stock Solution Preparation
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Figure 1. Workflow for A6770 Stock Solution Preparation

4.2. Signaling Pathway of A6770 (Methotrexate)

Figure 2. A6770 (Methotrexate) Signaling Pathway
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Figure 2. A6770 (Methotrexate) Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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